1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine

• Molecular Formula: C12H17N5
• Molecular Weight: 231.30 g/mol
• IUPAC Name: N-methyl-1-(2-propan-2-yl-5-pyrazin-2-ylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C12H17N5/c1-9(2)17-10(7-13-3)6-11(16-17)12-8-14-4-5-15-12/h4-6,8-9,13H,7H2,1-3H3
• InChI Key: BTISLDAKPQFTEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC(=N1)C2=NC=CN=C2)CNC

Description

1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine is a complex organic compound that features a pyrazole ring substituted with an isopropyl group and a pyrazinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine typically involves multi-step organic reactions. One common method includes the reaction of 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine with 4,4,5,5-tetramethyl-2-(prop-1-en-2-yl)-1,3,2-dioxaborolane in the presence of a palladium catalyst (Pd(dppf)Cl2) and sodium carbonate in dimethylformamide (DMF) at 100°C . The reaction is monitored by thin-layer chromatography and completed by adding a saturated sodium chloride solution .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods to improve yield, purity, and cost-effectiveness. This could include the use of continuous flow reactors and automated synthesis equipment.

Chemical Reactions Analysis

Types of Reactions

1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyrazole ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: Utilized in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through binding interactions facilitated by its pyrazole and pyrazinyl groups. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 1-Isopropyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• 1-Isopropyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboximidamide

Uniqueness

1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine is unique due to its specific substitution pattern on the pyrazole ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields.

Biological Activity

1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine is a complex organic compound featuring a pyrazole ring and various functional groups that suggest potential biological activity. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{11}H_{15}N_5$ with a molecular weight of approximately 217.27 g/mol. Its structure is characterized by the presence of both pyrazole and pyrazine moieties, which are known for their biological reactivity.

Research indicates that compounds with similar structures can modulate various biological pathways, particularly through enzyme inhibition and receptor binding. The biological activity of 1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine is hypothesized to involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which could lead to therapeutic effects against certain diseases.
• Receptor Interaction : It may interact with receptors in the central nervous system or other tissues, influencing physiological responses.

Biological Activity Data

Activity Type	Description	Reference
Enzyme Inhibition	Significant inhibition of enzymes related to inflammatory pathways.
Antimicrobial Effects	Exhibits activity against various bacterial strains, suggesting potential as an antimicrobial agent.
Anticancer Potential	Preliminary studies indicate possible anticancer properties through modulation of cell signaling.

Study 1: Enzyme Inhibition

A study evaluated the compound's ability to inhibit specific enzymes related to inflammation. Results showed a dose-dependent inhibition, indicating potential therapeutic applications in inflammatory diseases.

Study 2: Antimicrobial Activity

In vitro tests demonstrated that 1-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)-N-methylmethanamine exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's mechanism was linked to disruption of bacterial cell wall synthesis.

Study 3: Anticancer Properties

Research focused on the compound's effect on cancer cell lines revealed that it could induce apoptosis in certain types of cancer cells. The mechanism was associated with the activation of caspase pathways, suggesting its potential as an anticancer agent.